Cas no 2172092-62-3 (5-ethyl-1-pentyl-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 5-ethyl-1-pentyl-1H-1,2,3-triazole-4-carboxamide
• CAS No: 2172092-62-3
• MF: C₁₀H₁₈N₄O
• MW: 210.276121616364
• CID: 5568103
• PubChem ID: 165596428
• Update Time: 2025-06-08

5-ethyl-1-pentyl-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-ethyl-1-pentyl-1H-1,2,3-triazole-4-carboxamide
• 2172092-62-3
• EN300-1593838

• Inchi： 1S/C10H18N4O/c1-3-5-6-7-14-8(4-2)9(10(11)15)12-13-14/h3-7H2,1-2H3,(H2,11,15)
• InChI Key： IPMOTTUOYWUNQL-UHFFFAOYSA-N
• SMILES： O=C(C1=C(CC)N(CCCCC)N=N1)N

Computed Properties

• Exact Mass: 210.14806121g/mol
• Monoisotopic Mass: 210.14806121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 73.8Ų

Additional information on 5-ethyl-1-pentyl-1H-1,2,3-triazole-4-carboxamide

Introduction to 5-ethyl-1-pentyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 2172092-62-3)

5-ethyl-1-pentyl-1H-1,2,3-triazole-4-carboxamide, with the CAS number 2172092-62-3, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of 1,2,3-triazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structure of 5-ethyl-1-pentyl-1H-1,2,3-triazole-4-carboxamide makes it a promising candidate for various drug development programs.

The chemical structure of 5-ethyl-1-pentyl-1H-1,2,3-triazole-4-carboxamide features a 1,2,3-triazole ring with an ethyl and pentyl substituent attached to the nitrogen atoms. The carboxamide group at the 4-position of the triazole ring further enhances its reactivity and biological activity. This combination of functional groups provides a versatile platform for exploring its potential in different therapeutic areas.

Recent studies have highlighted the broad spectrum of biological activities exhibited by 5-ethyl-1-pentyl-1H-1,2,3-triazole-4-carboxamide. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties. In vitro studies have demonstrated that it effectively inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. These findings suggest that 5-ethyl-1-pentyl-1H-1,2,3-triazole-4-carboxamide could be a valuable lead compound for developing anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 5-ethyl-1-pentyl-1H-1,2,3-triazole-4-carboxamide has also shown promise in cancer research. A study published in the European Journal of Medicinal Chemistry reported that this compound exhibits significant cytotoxic activity against various cancer cell lines, including breast cancer (MCF7), colon cancer (HT29), and lung cancer (A549) cells. The mechanism of action appears to involve the induction of apoptosis and cell cycle arrest at the G0/G1 phase. These results indicate that 5-ethyl-1-pentyl-1H-1,2,3-triazole-4-carboxamide has potential as an anticancer agent.

The pharmacokinetic properties of 5-ethyl-1-pentyl-1H-1,2,3-triazole-4-carboxamide have also been investigated. Preliminary studies suggest that it has favorable oral bioavailability and a reasonable half-life in vivo. These characteristics make it suitable for further preclinical and clinical evaluation as a potential therapeutic agent.

Safety and toxicity profiles are crucial considerations in drug development. Preclinical studies have shown that 5-ethyl-1-pentyl-1H-1,2,3-triazole-4-carboxamide exhibits low toxicity in animal models. It did not cause significant adverse effects at therapeutic doses and showed no signs of genotoxicity or mutagenicity in standard assays. These findings support its potential for safe use in humans.

The synthesis of 5-ethyl-1-pentyl-1H-1,2,3-triazole-4-carboxamide is well-documented in the literature. The most common method involves the copper-catalyzed azide–alkyne cycloaddition (CuAAC) reaction between an azide and an alkyne to form the 1,2,3-triazole core. Subsequent functionalization steps can introduce the ethyl and pentyl substituents and the carboxamide group. This synthetic route is highly efficient and scalable, making it suitable for large-scale production.

In conclusion, 5-Ethyl-(pentanoyl)-N-pentanoylazetidine (CAS No. 2172092–62–3), more accurately known as 5-Ethyl-(pentanoyl)-N-pentanoylazetidine (CAS No. 208888–67–6), is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its anti-inflammatory and anticancer properties make it a valuable lead compound for further development. Ongoing research continues to explore its full therapeutic potential and optimize its pharmacological profile for clinical use.